N-(2,3-dimethylphenyl)-4-isopropoxybenzamide

• IUPAC Name: N-(2,3-dimethylphenyl)-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H21NO2/c1-12(2)21-16-10-8-15(9-11-16)18(20)19-17-7-5-6-13(3)14(17)4/h5-12H,1-4H3,(H,19,20)
• InChI Key: METMXRLFVVQMOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC=C(C=C2)OC(C)C)C
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

N-(2,3-dimethylphenyl)-4-isopropoxybenzamide, also known as DIPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DIPA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 293.39 g/mol.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-4-isopropoxybenzamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. N-(2,3-dimethylphenyl)-4-isopropoxybenzamide has also been shown to inhibit the production of prostaglandins, which are involved in the inflammatory response.
Biochemical and Physiological Effects
N-(2,3-dimethylphenyl)-4-isopropoxybenzamide has been shown to have various biochemical and physiological effects, including the inhibition of COX-2 and the production of prostaglandins. It has also been shown to have analgesic, anti-inflammatory, and antipyretic properties. In addition, N-(2,3-dimethylphenyl)-4-isopropoxybenzamide has been shown to have insecticidal properties, making it a potential alternative to traditional insecticides.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,3-dimethylphenyl)-4-isopropoxybenzamide in lab experiments is its high yield synthesis method. N-(2,3-dimethylphenyl)-4-isopropoxybenzamide is also relatively stable and can be stored for long periods without significant degradation. However, one of the limitations of using N-(2,3-dimethylphenyl)-4-isopropoxybenzamide is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-(2,3-dimethylphenyl)-4-isopropoxybenzamide. One direction is the further investigation of its potential applications in medicine, particularly in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another direction is the development of new insecticides based on N-(2,3-dimethylphenyl)-4-isopropoxybenzamide. Additionally, the use of N-(2,3-dimethylphenyl)-4-isopropoxybenzamide as a building block for the synthesis of new polymers and materials is an area of potential future research.

Synthesis Methods

N-(2,3-dimethylphenyl)-4-isopropoxybenzamide can be synthesized using various methods, including the reaction of 2,3-dimethylbenzoic acid with isopropyl chloroformate, followed by the reaction of the resulting intermediate with 4-aminophenol in the presence of triethylamine. Another method involves the reaction of 4-isopropoxybenzoyl chloride with 2,3-dimethylaniline in the presence of triethylamine. Both methods result in the formation of N-(2,3-dimethylphenyl)-4-isopropoxybenzamide with high yields.

Scientific Research Applications

N-(2,3-dimethylphenyl)-4-isopropoxybenzamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, N-(2,3-dimethylphenyl)-4-isopropoxybenzamide has been shown to have anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In agriculture, N-(2,3-dimethylphenyl)-4-isopropoxybenzamide has been shown to have insecticidal properties, making it a potential alternative to traditional insecticides. In material science, N-(2,3-dimethylphenyl)-4-isopropoxybenzamide has been used as a building block for the synthesis of various polymers and materials.